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Compound of Interest

Compound Name: Pentyl acetate

Cat. No.: B166345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of pentyl acetate,

compounds with significant applications across various scientific and industrial domains. This

document details their physicochemical properties, experimental protocols for their synthesis

and analysis, and an exploration of their biological activities and toxicological profiles, with a

particular focus on aspects relevant to researchers in the pharmaceutical and life sciences.

Introduction to Pentyl Acetate Isomers
Pentyl acetate, a C7H14O2 ester, exists in several isomeric forms, each possessing unique

physical and chemical characteristics. These isomers are primarily known for their

characteristic fruity aromas, leading to their widespread use as flavoring and fragrance agents.

[1] Beyond these applications, they serve as versatile solvents and are subjects of interest in

various fields of chemical and biological research. In nature, esters like pentyl acetate can

function as signaling molecules, attracting pollinators to flowers.[1] This guide focuses on the

eight primary isomers of pentyl acetate, including n-pentyl acetate, four branched-chain

isomers (isoamyl acetate, active amyl acetate, neopentyl acetate, and tert-pentyl acetate),

two secondary isomers (sec-amyl acetate and 3-pentyl acetate), and the cyclic isomer,

cyclopentyl acetate.
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The structural variations among the pentyl acetate isomers give rise to distinct

physicochemical properties. These properties are crucial for their application in various

experimental and industrial settings. A summary of the key quantitative data for each isomer is

presented in Table 1 for easy comparison.

Table 1: Physicochemical Properties of Pentyl Acetate Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isome
r
Name

IUPA
C
Name

CAS
Numb
er

Molec
ular
Form
ula

Molec
ular
Weig
ht (
g/mol
)

Boilin
g
Point
(°C)

Meltin
g
Point
(°C)

Densi
ty
(g/mL
at
20°C)

Refra
ctive
Index
(nD at
20°C)

Vapor
Press
ure
(mmH
g at
20°C)

n-

Pentyl

acetat

e

Pentyl

acetat

e

628-

63-7

C₇H₁₄

O₂
130.18 149 -71 0.876 1.402 5.17

sec-

Amyl

acetat

e

1-

Methyl

butyl

acetat

e
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C₇H₁₄

O₂
130.18 133 -70.8 0.863 1.401 7

Isoam

yl

acetat

e

3-

Methyl
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acetat

e
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92-2

C₇H₁₄

O₂
130.18 142.5 -78.5 0.876 1.400 3.375

Neope

ntyl

acetat

e

2,2-

Dimet

hylpro

pyl

acetat

e

926-

41-0

C₇H₁₄

O₂
130.18

125-

126
- 0.868 1.393 -

2-

Methyl

butyl

acetat

e

2-

Methyl

butyl

acetat

e
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41-9

C₇H₁₄

O₂
130.18

138-

140
- 0.876 1.401 -

3-

Pentyl

1-
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opyl
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11-1

C₇H₁₄

O₂

130.19 132-

134

- 0.879 1.401 7.85
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e
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e

tert-

Pentyl
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e

1,1-

Dimet

hylpro

pyl

acetat

e

625-

16-1

C₇H₁₄

O₂
130.19

124-

125
- 0.865 1.406 -

Cyclop

entyl

acetat

e
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entyl

acetat

e

933-

05-1

C₇H₁₂

O₂
128.17 159 - 0.98 1.453 2.55

Data compiled from multiple sources.[2][3][4][5][6][7][8][9][10][11][12][13] Note: Some data

points for less common isomers are not readily available in the literature.

Experimental Protocols
Synthesis of Pentyl Acetate Isomers
The most common method for synthesizing pentyl acetate isomers is the Fischer

esterification, which involves the acid-catalyzed reaction of the corresponding pentanol isomer

with acetic acid.[14]

Detailed Protocol for the Synthesis of Isoamyl Acetate (Banana Oil):[15]

Reaction Setup: In a 100 mL round-bottom flask, combine 20 mL of isopentyl alcohol (3-

methyl-1-butanol) and 25 mL of glacial acetic acid.

Catalyst Addition: Carefully add 5 mL of concentrated sulfuric acid to the flask while swirling.

This reaction is exothermic.

Reflux: Add a few boiling chips to the flask and attach a reflux condenser. Heat the mixture to

a boil and maintain reflux for one hour.
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Workup: Allow the reaction mixture to cool to room temperature. Transfer the solution to a

separatory funnel and wash with 50 mL of distilled water. Separate and discard the lower

aqueous layer.

Neutralization: Wash the organic layer with three 25 mL portions of 5% aqueous sodium

bicarbonate solution to neutralize any unreacted acetic acid. Check the final wash with pH

paper to ensure it is basic.

Final Wash and Drying: Wash the organic layer with two 5 mL portions of saturated salt

solution. Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium

sulfate or magnesium sulfate.

Distillation: Decant the dried organic layer into a distillation flask. Perform a simple

distillation, collecting the fraction that boils between 135 °C and 143 °C.

This protocol can be adapted for the synthesis of other pentyl acetate isomers by substituting

the corresponding pentanol isomer.

Enzymatic Synthesis:

An alternative "green chemistry" approach involves the use of immobilized lipases as catalysts

for the esterification reaction.[16] This method offers high selectivity and operates under milder

conditions, avoiding the use of strong acids and high temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB0034166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Workup & Purification

Pentanol Isomer

Reflux (1 hour)Acetic Acid

Acid Catalyst (e.g., H₂SO₄)

Water Wash Neutralization (NaHCO₃) Drying (e.g., Na₂SO₄) Distillation Purified Pentyl Acetate Isomer

Click to download full resolution via product page

Caption: Fischer Esterification Workflow for Pentyl Acetate Synthesis.

Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the separation and identification of pentyl acetate isomers.

Illustrative GC-FID Protocol:

Principle: Gas chromatography with flame ionization detection (GC-FID).[8]

Column: A non-polar or medium-polarity capillary column is typically used.

Carrier Gas: Helium or hydrogen.

Injector Temperature: 250 °C.

Oven Temperature Program: An initial temperature of 50 °C, held for 2 minutes, followed by a

ramp of 10 °C/min to 200 °C, held for 5 minutes.

Detector Temperature: 280 °C.
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Sample Preparation: Dilute the sample in a suitable solvent such as dichloromethane or

hexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are invaluable for the structural elucidation of the pentyl acetate
isomers, providing detailed information about the connectivity of atoms within the molecule.

Biological Activity and Toxicological Profile
The biological effects of pentyl acetate isomers are of significant interest, particularly in the

context of their use in consumer products and as potential scaffolds in drug design.

General Toxicological Profile:

All isomers of pentyl acetate are considered to have low acute toxicity.[17] They are readily

absorbed through the lungs and are hydrolyzed in the body to acetic acid and the

corresponding pentanol.[17] The primary health effects associated with high levels of exposure

are irritation of the eyes, skin, and respiratory tract, as well as central nervous system

depression, leading to symptoms such as drowsiness, dizziness, and headache.[18][19]

Specific Isomer Insights:

n-Pentyl Acetate: This isomer is considered to have low toxicity, but can cause skin and eye

irritation upon contact.[4] It has demonstrated some antimicrobial properties against human

pathogens like MRSA and E. coli.[4]

Isoamyl Acetate: This is the most studied isomer. It exhibits low acute toxicity with high LD₅₀

values in animal models.[2] It is not considered a skin irritant and is non-mutagenic in Ames

tests.[20] The US EPA has concluded that there are no toxicological endpoints of concern for

the general population, including infants and children.[2] Isoamyl acetate also shows

antimicrobial activity.[21] In nature, it acts as an alarm pheromone for honeybees.[22]

sec-Amyl Acetate: Exposure to high concentrations can cause narcosis.[23] It is an irritant to

the eyes, skin, and respiratory tract.[19] Repeated exposure may affect the liver and kidneys.

[18]
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2-Methylbutyl Acetate: It is considered safe for use as a flavoring agent in food.[24] High

vapor concentrations can cause irritation to the eyes, nose, and throat.[24]

tert-Pentyl Acetate: Inhalation can irritate mucous membranes and cause central nervous

system depression.[25]

Relevance to Drug Development:

While not typically considered primary drug candidates, the low toxicity and diverse

physicochemical properties of pentyl acetate isomers make them interesting as:

Solvents: Their use as solvents in drug formulations is a primary application.

Starting Materials: They can serve as building blocks in the synthesis of more complex

molecules.

Pro-drugs: The ester linkage is susceptible to enzymatic hydrolysis, a feature that can be

exploited in pro-drug design to release an active molecule.
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Caption: Relationship between Properties and Applications of Pentyl Acetate Isomers.

Conclusion
The isomers of pentyl acetate are a versatile class of compounds with well-defined

physicochemical properties. While their primary applications have traditionally been in the

flavor, fragrance, and solvent industries, their low toxicity and potential for chemical

modification suggest opportunities for their use in the broader field of life sciences, including

aspects of drug development. Further research into the specific biological interactions of each

isomer could unveil novel applications for these readily accessible and structurally diverse

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. solubilityofthings.com [solubilityofthings.com]

2. Federal Register :: Isoamyl Acetate; Exemption From the Requirement of a Tolerance
[federalregister.gov]

3. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

4. CAS 628-63-7: n-Pentyl acetate | CymitQuimica [cymitquimica.com]

5. sec-Amyl acetate - IDLH | NIOSH | CDC [cdc.gov]

6. chembk.com [chembk.com]

7. echemi.com [echemi.com]

8. 3-methylbutyl acetate [stenutz.eu]

9. Isoamyl Acetate | C7H14O2 | CID 31276 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. 2-Pentyl acetate | C7H14O2 | CID 12278 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. 3-PENTYL ACETATE | Occupational Safety and Health Administration [osha.gov]

12. 3-Pentyl acetate (CAS 620-11-1) - Chemical & Physical Properties by Cheméo
[chemeo.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://www.benchchem.com/product/b166345?utm_src=pdf-body
https://www.benchchem.com/product/b166345?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/pentyl-acetate
https://www.federalregister.gov/documents/2017/03/22/2017-05701/isoamyl-acetate-exemption-from-the-requirement-of-a-tolerance
https://www.federalregister.gov/documents/2017/03/22/2017-05701/isoamyl-acetate-exemption-from-the-requirement-of-a-tolerance
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=xjTaMC3P4JP5EGwToP5OXw%3D%3D&posionId=A0147
https://cymitquimica.com/cas/628-63-7/
https://www.cdc.gov/niosh/idlh/626380.html
https://www.chembk.com/en/chem/3-methylbutyl%20acetate
https://www.echemi.com/sds/2-methylbutylacetate-pid_Rock4860.html
https://www.stenutz.eu/chem/solv6.php?name=3-methylbutyl%20acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/12278
https://www.osha.gov/chemicaldata/448
https://www.chemeo.com/cid/36-576-3/3-Pentyl-acetate
https://www.chemeo.com/cid/36-576-3/3-Pentyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. 3-Pentyl acetate | C7H14O2 | CID 69279 - PubChem [pubchem.ncbi.nlm.nih.gov]

14. mdpi.com [mdpi.com]

15. Isoamyl Acetate (123-92-2) — Synthetic Ingredient for Perfumery — Scentspiracy
[scentspiracy.com]

16. Human Metabolome Database: Showing metabocard for 2-Methylbutyl acetate
(HMDB0034166) [hmdb.ca]

17. ser.nl [ser.nl]

18. nj.gov [nj.gov]

19. ICSC 0219 - sec-AMYL ACETATE [inchem.org]

20. cir-safety.org [cir-safety.org]

21. Antimicrobial properties and mechanism of volatile isoamyl acetate, a main flavour
component of Japanese sake (Ginjo-shu) - PubMed [pubmed.ncbi.nlm.nih.gov]

22. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

23. sec-Amyl acetate - Hazardous Agents | Haz-Map [haz-map.com]

24. 2-Methylbutyl acetate - Hazardous Agents | Haz-Map [haz-map.com]

25. T-PENTYL ACETATE | 625-16-1 [chemicalbook.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Isomers of Pentyl
Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166345#isomers-of-pentyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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